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Compound of Interest

Compound Name: 4-lodobenzonitrile

Cat. No.: B145841

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the Heck reaction mechanism,
focusing on the coupling of 4-iodobenzonitrile with various alkenes. Detailed experimental
protocols are provided, along with a summary of reaction conditions and yields to guide the
synthesis of substituted styrenes and related compounds, which are valuable intermediates in
drug development and materials science.

Introduction to the Heck Reaction

The Mizoroki-Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming
reaction between an unsaturated halide (or triflate) and an alkene.[1] This reaction is a
cornerstone of modern organic synthesis, allowing for the creation of complex molecular
architectures from readily available starting materials. The reaction typically proceeds through a
Pd(0)/Pd(ll) catalytic cycle and is known for its tolerance of a wide range of functional groups.

[2]

The Catalytic Cycle of the Heck Reaction

The generally accepted mechanism for the Heck reaction involves a series of key steps, as
illustrated below for the reaction of 4-iodobenzonitrile with an alkene.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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